Cas no 2097955-58-1 (4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid)

• Product Name: 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid
• CAS No: 2097955-58-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5723813
• PubChem ID: 121201496
• Update Time: 2025-09-28

4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026709619
• 4-[2-(methoxymethyl)pyrrolidin-1-yl]benzoic acid
• F1907-5200
• 2097955-58-1
• 4-(2-(methoxymethyl)pyrrolidin-1-yl)benzoic acid
• 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid

• Inchi： 1S/C13H17NO3/c1-17-9-12-3-2-8-14(12)11-6-4-10(5-7-11)13(15)16/h4-7,12H,2-3,8-9H2,1H3,(H,15,16)
• InChI Key： FFAJGNVKIWUJHV-UHFFFAOYSA-N
• SMILES： O(C)CC1CCCN1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid

4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic Acid: A Comprehensive Overview

4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid (CAS No. 2097955-58-1) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique pyrrolidine ring and methoxymethyl substituent, exhibits a range of interesting chemical properties and potential biological activities. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its significance in drug discovery and development.

The molecular structure of 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid is notable for its combination of a benzoic acid moiety and a pyrrolidine derivative. The benzoic acid group contributes to the compound's acidity and potential for forming hydrogen bonds, while the pyrrolidine ring introduces rigidity and steric effects that can influence its interaction with biological targets. The methoxymethyl substituent adds further complexity, potentially enhancing solubility or bioavailability. These structural features make it a promising candidate for various applications in medicinal chemistry.

Recent studies have focused on the synthesis of 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid, employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of synthesis but also allowed for the exploration of structural analogs. For instance, researchers have investigated the impact of substituent variations on the compound's physicochemical properties and biological activity, paving the way for optimized drug candidates.

The pharmacological profile of 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For example, studies have shown that this compound exhibits anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX). Additionally, its ability to interact with G-protein coupled receptors (GPCRs) suggests its potential role in treating conditions like chronic pain or cardiovascular diseases.

One of the most exciting developments involving 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid is its application in targeted drug delivery systems. Researchers have explored its use as a scaffold for conjugating with targeting ligands or drug payloads, enhancing the specificity and efficacy of therapeutic agents. This approach has shown particular promise in cancer therapy, where targeted delivery can minimize off-target effects and improve patient outcomes.

In terms of industrial applications, 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid has been evaluated for its potential in agrochemicals and materials science. Its ability to act as a chiral catalyst or template in asymmetric synthesis has been explored, offering new avenues for producing enantiomerically pure compounds. Furthermore, its stability under various environmental conditions makes it a candidate for use in coatings or polymers with specific functional properties.

Despite its numerous advantages, the commercialization of 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid faces challenges related to scalability and cost-effectiveness. Efforts are underway to optimize large-scale synthesis processes, leveraging green chemistry principles to reduce environmental impact. Additionally, regulatory hurdles must be addressed to ensure compliance with international standards for pharmaceuticals and agrochemicals.

In conclusion, 4-(2-(Methoxymethyl)pyrrolidin-1-yl)benzoic acid (CAS No. 2097955-58-1) stands at the forefront of modern chemical research due to its versatile structure and diverse applications. Its role as a building block in drug discovery, combined with advancements in synthetic methods and pharmacological understanding, positions it as a key compound for future innovations in medicine and materials science.